Cas no 2138063-09-7 (3-[3-(Fluoromethyl)piperidin-1-yl]-4,4-dimethylcyclohexan-1-ol)

• Product Name: 3-[3-(Fluoromethyl)piperidin-1-yl]-4,4-dimethylcyclohexan-1-ol
• CAS No: 2138063-09-7
• MF: C₁₄H₂₆FNO
• MW: 243.360747814178
• CID: 6281331
• PubChem ID: 165716971
• Update Time: 2025-06-11

3-[3-(Fluoromethyl)piperidin-1-yl]-4,4-dimethylcyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-[3-(fluoromethyl)piperidin-1-yl]-4,4-dimethylcyclohexan-1-ol
• EN300-1161474
• 2138063-09-7
• 3-[3-(Fluoromethyl)piperidin-1-yl]-4,4-dimethylcyclohexan-1-ol

• Inchi： 1S/C14H26FNO/c1-14(2)6-5-12(17)8-13(14)16-7-3-4-11(9-15)10-16/h11-13,17H,3-10H2,1-2H3
• InChI Key： AMEZICQCQCDHSS-UHFFFAOYSA-N
• SMILES： FCC1CCCN(C1)C1CC(CCC1(C)C)O

Computed Properties

• Exact Mass: 243.19984261g/mol
• Monoisotopic Mass: 243.19984261g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 23.5Ų

Additional information on 3-[3-(Fluoromethyl)piperidin-1-yl]-4,4-dimethylcyclohexan-1-ol

Introduction to 3-[3-(Fluoromethyl)piperidin-1-yl]-4,4-dimethylcyclohexan-1-ol (CAS No. 2138063-09-7)

3-[3-(Fluoromethyl)piperidin-1-yl]-4,4-dimethylcyclohexan-1-ol (CAS No. 2138063-09-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the development of novel drugs targeting neurological and psychiatric disorders.

The molecular structure of 3-[3-(Fluoromethyl)piperidin-1-yl]-4,4-dimethylcyclohexan-1-ol is composed of a cyclohexane ring substituted with a fluoromethylated piperidine moiety and two methyl groups. The presence of the fluorine atom in the piperidine ring imparts unique pharmacological properties to the compound, enhancing its bioavailability and metabolic stability. These characteristics make it an attractive candidate for drug development, especially in areas where traditional compounds have shown limitations.

Recent studies have highlighted the potential of 3-[3-(Fluoromethyl)piperidin-1-yl]-4,4-dimethylcyclohexan-1-ol as a modulator of various neurotransmitter systems. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that this compound exhibits potent activity as a serotonin reuptake inhibitor (SRI). This property makes it a promising candidate for the treatment of depression and anxiety disorders, which are often associated with imbalances in serotonin levels.

In addition to its serotonin-modulating effects, 3-[3-(Fluoromethyl)piperidin-1-yl]-4,4-dimethylcyclohexan-1-ol has also shown potential as a dopamine receptor agonist. Dopamine is a key neurotransmitter involved in reward and pleasure pathways, and dysregulation of dopamine signaling is implicated in several neurological disorders, including Parkinson's disease and schizophrenia. Preclinical studies have indicated that this compound can effectively bind to dopamine receptors, suggesting its potential utility in treating these conditions.

The pharmacokinetic profile of 3-[3-(Fluoromethyl)piperidin-1-yl]-4,4-dimethylcyclohexan-1-ol has been extensively studied to understand its behavior in biological systems. Research conducted by a team at the University of California has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It has high oral bioavailability and a long half-life, which are desirable attributes for a therapeutic agent designed for chronic administration.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-[3-(Fluoromethyl)piperidin-1-yl]-4,4-dimethylcyclohexan-1-ol in human subjects. Early results from Phase I trials have indicated that the compound is well-tolerated at therapeutic doses and does not exhibit significant adverse effects. These findings have paved the way for further clinical investigations to explore its potential as a treatment for various neurological and psychiatric disorders.

The synthetic route for producing 3-[3-(Fluoromethyl)piperidin-1-yl]-4,4-dimethylcyclohexan-1-ol involves multiple steps and requires precise control over reaction conditions to ensure high yields and purity. One common approach involves the coupling of a fluoromethylated piperidine derivative with a cyclohexane precursor followed by functional group modifications to achieve the desired structure. Advances in synthetic chemistry have made it possible to produce this compound on a larger scale, facilitating its use in both research and clinical settings.

In conclusion, 3-[3-(Fluoromethyl)piperidin-1-yl]-4,4-dimethylcyclohexan-1-ol (CAS No. 2138063-09-7) represents a promising molecule with significant therapeutic potential. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development in the pharmaceutical industry. Ongoing research and clinical trials will continue to elucidate its full range of applications and contribute to the advancement of treatments for neurological and psychiatric disorders.